Cas no 127757-30-6 (Aureobasidin D (9CI))
Aureobasidin D (9CI) structure
Product Name:Aureobasidin D (9CI)
CAS No:127757-30-6
MF:C60H92N8O11
MW:1101.41949653625
CID:220894
Update Time:2024-03-01
Aureobasidin D (9CI) Chemical and Physical Properties
Names and Identifiers
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- Aureobasidin D (9CI)
- 1H,15H-Pyrrolo[1,2-m][1,4,7,10,13,16,19,22,25]oxaoctaazacycloheptacosine,cyclic peptide deriv.
- Antibiotic R 106III
- AureobasidinA, 8-(4-hydroxy-N-methyl-L-valine)-
- Cyclo[L-alloisoleucyl-N-methyl-L-valyl-L-leucyl-4-hydroxy-N-methyl-L-valyl-(2R,3R)-2-hydroxy-3-methylpentanoyl-N-methyl-L-valyl-L-phenylalanyl-N-methyl-L-phenylalanyl-L-prolyl]
- L-Valine, 4-hydroxy-N-[N-[N-[N-[1-[N-[N-[N-(2-hydroxy-3-methyl-1-oxopentyl)-N-methyl-L-valyl]-L
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- Inchi: 1S/C60H92N8O11/c1-17-38(9)46-57(75)65(14)47(36(5)6)52(70)61-42(32-35(3)4)55(73)67(16)50(60(11,12)78)59(77)79-49(39(10)18-2)58(76)66(15)48(37(7)8)53(71)62-43(33-40-26-21-19-22-27-40)54(72)64(13)45(34-41-28-23-20-24-29-41)56(74)68-31-25-30-44(68)51(69)63-46/h19-24,26-29,35-39,42-50,78H,17-18,25,30-34H2,1-16H3,(H,61,70)(H,62,71)(H,63,69)
- InChI Key: RLMLFADXHJLPSQ-UHFFFAOYSA-N
- SMILES: CCC(C1C(=O)N(C)C(C(C)C)C(=O)NC(CC(C)C)C(=O)N(C)C(C(O)(C)C)C(=O)OC(C(CC)C)C(=O)N(C)C(C(C)C)C(=O)NC(CC2C=CC=CC=2)C(=O)N(C)C(CC2C=CC=CC=2)C(=O)N2C(CCC2)C(=O)N1)C
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 19
- Heavy Atom Count: 79
- XLogP3: 6.36
Aureobasidin D (9CI) Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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